Cas no 2160037-29-4 (1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2160037-29-4
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 6136763
• PubChem ID: 165905710
• Update Time: 2025-10-28

1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde
• 2160037-29-4
• EN300-1292132

• Inchi： 1S/C8H8N4O/c1-11-8(7(6-13)5-10-11)12-4-2-3-9-12/h2-6H,1H3
• InChI Key： MDLQTPUPZBWBBD-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C)C=1N1C=CC=N1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.7Ų

Additional information on 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde

Introduction to 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2160037-29-4) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2160037-29-4) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, featuring a pyrazole core with substituents that enhance its reactivity and biological relevance, has positioned it as a valuable scaffold for drug discovery and mechanistic studies.

At the heart of this compound's utility lies its dual functionality. The aldehyde group at the 4-position provides a reactive site for condensation reactions, enabling the formation of Schiff bases, heterocyclic derivatives, and other bioactive molecules. Meanwhile, the presence of two pyrazole rings not only imparts rigidity to the structure but also introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets. This combination of features makes it an attractive candidate for exploring novel therapeutic avenues.

Recent advancements in computational chemistry have further highlighted the importance of 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde in drug design. Molecular docking studies have demonstrated its potential binding affinity to various enzymes and receptors, including those involved in inflammatory pathways and metabolic disorders. These simulations have provided insights into its mode of action and have guided the optimization of its structure for improved efficacy.

In the realm of medicinal chemistry, the pyrazole scaffold has long been recognized for its versatility and biological activity. Derivatives of pyrazole have shown promise in treating a wide range of diseases, from infectious disorders to chronic conditions like diabetes and cancer. The introduction of methyl and pyrazolyl substituents in 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde enhances its pharmacological profile, making it a compelling candidate for further investigation.

One particularly intriguing aspect of this compound is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its reactive aldehyde group to create novel heterocycles that exhibit potent antimicrobial and anti-inflammatory properties. These derivatives have been tested in preclinical models, where they have demonstrated promising results without significant side effects.

The synthesis of 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde itself is another area of interest. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. This accessibility has allowed for broader exploration of its applications in both academic research and industrial settings.

From a mechanistic standpoint, understanding how 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde interacts with biological targets is crucial for developing effective therapeutics. Studies using spectroscopic techniques such as NMR and mass spectrometry have provided detailed insights into its molecular structure and dynamics. These findings have been instrumental in refining theoretical models and improving our understanding of its pharmacological effects.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a tool in chemical biology for studying enzyme inhibition and signal transduction pathways. By modulating these pathways, researchers aim to uncover new therapeutic strategies for complex diseases like neurodegenerative disorders and autoimmune conditions.

Recent publications highlight the use of 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde in combinatorial chemistry approaches, where it serves as a key building block for generating libraries of diverse compounds. These libraries are then screened for biological activity using high-throughput screening (HTS) technologies. This approach has led to the discovery of several lead compounds with therapeutic potential.

The safety profile of 1-methyl-5-(1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde is another critical consideration. Preliminary toxicology studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for further development into clinical candidates. However, comprehensive safety evaluations are still ongoing to ensure its long-term viability as a pharmaceutical agent.

In conclusion, 1-methyl-5-(1H-pyrazol-1-y l)-1H-p yrazole -4-carbaldehyde (CAS No .2160037 -29 -4) is a multifaceted compound with significant promise in chemical biology and drug discovery . Its unique structural features , reactivity ,and biological relevance make it an invaluable tool for researchers exploring new therapeutic interventions . As our understanding of its mechanisms continues to grow ,so too does its potential to impact human health positively . p>